N-(2-phenoxyethyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide

• IUPAC Name: N-(2-phenoxyethyl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• InChI: InChI=1S/C12H14N4O2S/c17-11(8-19-12-14-9-15-16-12)13-6-7-18-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,13,17)(H,14,15,16)
• InChI Key: ADTKMDYIDSYJKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNC(=O)CSC2=NC=NN2
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

N-(2-phenoxyethyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide is a useful research compound. Its molecular formula is C12H14N4O2S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 278.08374688 g/mol and the complexity rating of the compound is 275. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anthelmintic Evaluation

A series of compounds including N-[3-{(1H-benzo[d]imidazol-2-ylthio) methyl}-5-mercapto-4H-1,2,4-triazol-4yl]-2-substituted phenoxy acetamide were synthesized and screened for anthelmintic activity against Pheretima posthumous. These compounds demonstrated good anthelmintic activity, comparing favorably with standard drugs like Albendazole and Piperazine (Kumar & Sahoo, 2014).

Potential Anti-Inflammatory Agents

The synthesis of 4-aryl/alkyl-5-(1-phenoxyethyl)-3-[N-(substituted)acetamido]thio-4H-1,2,4-triazole derivatives and their evaluation for anti-inflammatory activities were explored. These compounds exhibited significant anti-inflammatory activities (Turan-Zitouni et al., 2007).

Tyrosinase Inhibitory Activity

Novel 1,2,4-triazole based compounds were synthesized and screened for inhibitory activity against mushroom tyrosinase. Among them, N-(4-fluorophenyl)-2-(5-(2-fluorophenyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-ylthio) acetamide showed prominent activity, suggesting potential use in designing drugs against melanogenesis (Hassan et al., 2022).

Cholinesterase Inhibition

N-aryl derivatives of 2-(4-ethyl-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-ylthio)acetamide and related compounds were synthesized and evaluated for their inhibitory potential against acetylcholinesterase and butyrylcholinesterase. These compounds showed moderate to good activities against the enzymes, with some exhibiting potent inhibitory potential (Riaz et al., 2020).

Antimicrobial Activity

The synthesis of 4-phenyl/cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)acetamido]thio-4H-1,2,4-triazole derivatives was reported, and their antimicrobial activities against various fungal and bacterial pathogens were investigated. Some compounds exhibited strong antifungal activity, suggesting their potential as antimicrobial agents (Turan-Zitouni et al., 2005).

Enzyme Inhibition and Molecular Docking Studies

A study involving the synthesis of novel N-aryl/aralkyl derivatives of 1,2,4-triazole compounds and their enzyme inhibitory potentials against various enzymes was conducted. The molecular docking studies supported the findings, highlighting these compounds as promising future lead molecules for various therapeutic applications (Riaz et al., 2020).

Synthesis and Antiexudative Activity

Research on the synthesis of pyroline derivatives of 2-((4-amino-5-(furan-2-yl)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides was conducted, demonstrating anti-exudative properties in a significant percentage of the new synthesized derivatives. This research suggests the potential for further investigation as analgesic agents (Chalenko et al., 2019).

p38α MAP Kinase Inhibition and Anti-Inflammatory Activity

A study focused on the synthesis of N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide derivatives, evaluating their in vitro and in vivo anti-inflammatory activities and p38α MAP kinase inhibition. The study identified compounds with significant anti-inflammatory activity and p38α MAP kinase inhibitory potency, suggesting their therapeutic potential (Tariq et al., 2018).